Cas no 124882-57-1 (Ethanesulfonic acid,2-[[(3a,5b,7b,12a)-3,12-dihydroxy-7-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-24-oxocholan-24-yl]amino]-(9CI))

• Product name: Ethanesulfonic acid,2-[[(3a,5b,7b,12a)-3,12-dihydroxy-7-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-24-oxocholan-24-yl]amino]-(9CI)
• CAS No: 124882-57-1
• MF: C₃₂H₄₇N₅O₉S
• MW: 677.80868
• CID: 144372
• PubChem ID: 130286

Ethanesulfonic acid,2-[[(3a,5b,7b,12a)-3,12-dihydroxy-7-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-24-oxocholan-24-yl]amino]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[[(3a,5b,7b,12a)-3,12-dihydroxy-7-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-24-oxocholan-24-yl]amino]-(9CI)
• (N-(7-(nitrobenz-2-oxa-1,3-diazol-4-yl))-7-amino-3alpha,12alpha-dihydroxycholan-24-oyl)-2-aminoethanesulfonate
• Ethanesulfonic acid,2-[[(3a,5b,7b,12a)-3,12-dihydroxy-7-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-24-oxocholan-24-yl]amino]-(
• 2-({(3alpha,5beta,7beta,8xi,9xi,12alpha,14xi)-3,12-dihydroxy-7-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-24-oxocholan-24-yl}amino)ethanesulfonic acid
• 2-[[(4R)-4-[(3R,5R,7S,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-7-[(2-nitro-8-oxa-7,9-diazabicyclo[4.3.0]nona-2,4,6,9-tetraen-5-yl)amino]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• Ethanesulfonic acid, 2-(((3alpha,5beta,7beta,12alpha)-3,12-dihydroxy-7-((7-nitro-4-benzofurazanyl)amino)-24-oxocholan-24-yl)amino)-
• (N-(7-(nitrobenz-2-oxa-1,3-diazol-4-yl))-7-amino-3alpha,12alpha-dihydroxycholan-24-oyl)-2-aminoethan
• Nitrobenzoxadiazol-N-cholytaurine
• 3,12-Dihydroxy-7-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-N-(2-sulfoethyl)cholan-24-imidic acid
• 2-(((3alpha,5beta,7beta,12alpha)-3,12-dihydroxy-7-((7-nitro-4-benzofurazanyl)amino)-24-oxocholan-24-yl)amino)ethanesulfonic acid
• 2-[[(4R)-4-[(3R,5R,7S,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-7-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• 7beta-Nbd-nct
• 124882-57-1
• DTXSID80924952

• Inchi： InChI=1S/C32H47N5O9S/c1-17(4-9-27(40)33-12-13-47(43,44)45)20-5-6-21-28-22(16-26(39)32(20,21)3)31(2)11-10-19(38)14-18(31)15-24(28)34-23-7-8-25(37(41)42)30-29(23)35-46-36-30/h7-8,17-22,24,26,28,34,38-39H,4-6,9-16H2,1-3H3,(H,33,40)(H,43,44,45)
• InChI Key： OPHJSJAUIOZCAY-UHFFFAOYSA-N
• SMILES： OS(CCNC(CCC(C1CCC2C3C(NC4=CC=C([N+]([O-])=O)C5=NON=C45)CC4CC(CCC4(C)C3CC(O)C12C)O)C)=O)(=O)=O

Computed Properties

• Exact Mass: 677.30971
• Monoisotopic Mass: 677.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 9
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 229Ų
• XLogP3: 3.7

Experimental Properties

• Density: 1.38
• Refractive Index: 1.615
• PSA: 218.02